Cas no 52482-08-3 (Ethyl 5,6-dihydro-4H-cyclopenta[d]isoxazole-3-carboxylate)
52482-08-3 structure
Product Name:Ethyl 5,6-dihydro-4H-cyclopenta[d]isoxazole-3-carboxylate
CAS No:52482-08-3
MF:C9H11NO3
MW:181.188542604446
CID:1091590
PubChem ID:23006225
Update Time:2025-04-20
Ethyl 5,6-dihydro-4H-cyclopenta[d]isoxazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5,6-dihydro-4H-cyclopenta[d]isoxazole-3-carboxylate
- Ethyl 5,6-dihydro-4H-cyclopenta[d][1,2]oxazole-3-carboxylate
- ETHYL 4H,5H,6H-CYCLOPENTA[D][1,2]OXAZOLE-3-CARBOXYLATE
- 893638-43-2
- AM807287
- SY343665
- DB-187457
- 52482-08-3
- ethyl5,6-dihydro-4H-cyclopenta[d]isoxazole-3-carboxylate
- MLS003675842
- SMR002356401
- MFCD08701221
- 4H-Cyclopent[d]isoxazole-3-carboxylic acid, 3a,5,6,6a-tetrahydro-,ethyl ester, cis-
-
- Inchi: 1S/C9H11NO3/c1-2-12-9(11)8-6-4-3-5-7(6)13-10-8/h2-5H2,1H3
- InChI Key: CAJBQPZCGFXGKT-UHFFFAOYSA-N
- SMILES: O1C2=C(C(C(=O)OCC)=N1)CCC2
Computed Properties
- Exact Mass: 181.07389321g/mol
- Monoisotopic Mass: 181.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 52.3Ų
Ethyl 5,6-dihydro-4H-cyclopenta[d]isoxazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM190907-1g |
ethyl 5,6-dihydro-4H-cyclopenta[d]isoxazole-3-carboxylate |
52482-08-3 | 95% | 1g |
$468 | 2021-08-05 | |
| Chemenu | CM190907-5g |
ethyl 5,6-dihydro-4H-cyclopenta[d]isoxazole-3-carboxylate |
52482-08-3 | 95% | 5g |
$1403 | 2021-08-05 | |
| Chemenu | CM190907-1g |
ethyl 5,6-dihydro-4H-cyclopenta[d]isoxazole-3-carboxylate |
52482-08-3 | 95% | 1g |
$468 | 2024-07-15 | |
| Chemenu | CM190907-5g |
ethyl 5,6-dihydro-4H-cyclopenta[d]isoxazole-3-carboxylate |
52482-08-3 | 95% | 5g |
$1403 | 2024-07-15 |
Ethyl 5,6-dihydro-4H-cyclopenta[d]isoxazole-3-carboxylate Related Literature
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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